Cas no 2287259-41-8 (2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287259-41-8
• MF: C₁₁H₁₈FNO₂
• MW: 215.264526844025
• CID: 6145144
• PubChem ID: 137942728
• Update Time: 2025-07-15

2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287259-41-8
• 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-amino-2-[3-(4-fluorobutyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-6761181

• Inchi： 1S/C11H18FNO2/c12-4-2-1-3-10-5-11(6-10,7-10)8(13)9(14)15/h8H,1-7,13H2,(H,14,15)
• InChI Key： BUKLFWVQWOVNMH-UHFFFAOYSA-N
• SMILES： FCCCCC12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 215.13215698g/mol
• Monoisotopic Mass: 215.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287259-41-8)

2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287259-41-8, is a complex organic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and drug discovery. The molecule features a bicyclo[1.1.1]pentanyl core, a structural motif known for its potential in enhancing molecular stability and bioavailability, combined with an amino and carboxylic acid functional group, making it a versatile intermediate for the synthesis of biologically active agents.

The presence of a 4-fluorobutyl side chain introduces fluorine atoms, which are widely recognized for their ability to modulate metabolic pathways and improve pharmacokinetic properties in drug molecules. This structural feature aligns with the growing trend in medicinal chemistry towards the rational design of compounds with optimized pharmacological profiles.

In recent years, there has been a surge in research focused on the development of novel scaffolds that can serve as starting points for the discovery of therapeutic agents targeting various diseases. The bicyclo[1.1.1]pentanyl moiety, in particular, has been explored for its potential to enhance binding affinity and selectivity in drug candidates. Studies have demonstrated that this scaffold can be effectively incorporated into molecules designed to interact with biological targets such as enzymes and receptors.

The amino group in 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid provides a site for further functionalization, allowing chemists to attach various pharmacophores or modify its properties to achieve desired biological activities. This flexibility makes the compound a valuable building block in synthetic chemistry, particularly for the development of small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the synthesis of molecules with anti-inflammatory, analgesic, or neuroprotective properties. The combination of the bicyclo[1.1.1]pentanyl core and the 4-fluorobutyl side chain suggests that it may exhibit enhanced interactions with biological targets compared to simpler analogs. This hypothesis has been supported by preliminary computational studies that predict favorable binding affinities for this compound when interacting with specific protein targets.

Moreover, the incorporation of fluorine atoms into drug candidates is often associated with improved metabolic stability and resistance to enzymatic degradation. This property is particularly valuable in the context of drug development, where maintaining the integrity of a molecule throughout its biological cycle is crucial for achieving therapeutic efficacy. The 4-fluorobutyl group in 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may contribute to these favorable pharmacokinetic characteristics.

Recent advancements in synthetic methodologies have also made it possible to explore more complex derivatives of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to introduce additional functional groups or modify existing ones with high precision. These developments have opened up new avenues for the discovery of novel bioactive molecules based on this scaffold.

The carboxylic acid group in 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid offers another point of modification, allowing for further derivatization into esters, amides, or other functionalized derivatives that may exhibit enhanced solubility or bioavailability. This versatility makes it an attractive candidate for use in library synthesis programs aimed at identifying lead compounds for drug development.

In conclusion, 2-Amino-2-[3-(4-fluorobutyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287259-41-8) represents a promising scaffold for the discovery of novel therapeutic agents. Its unique structural features, including the bicyclo[1.1.1]pentanyl core and the 4-fluorobutyl side chain, make it a valuable intermediate for synthetic chemists working on biologically active molecules. The potential applications in anti-inflammatory, analgesic, and neuroprotective therapies further underscore its significance in medicinal chemistry research.